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Compound of Interest

Compound Name: SC99

Cat. No.: B15615077

For researchers, scientists, and drug development professionals working with the selective
STAT3 inhibitor SC99 (CAS No. 882290-02-0), ensuring personal safety and proper handling
are paramount. This guide provides essential, immediate safety and logistical information,
including operational and disposal plans, to foster a secure laboratory environment.

Immediate Safety and Handling

SC99 is an orally active, selective STAT3 inhibitor that targets the JAK2-STAT3 pathway.[1][2]
[3] While a comprehensive safety data sheet (SDS) with specific hazard classifications for
SC99 is not readily available, its intended use in cancer research suggests that it should be
handled with caution, as it may possess cytotoxic properties. Therefore, treating SC99 as a
potentially hazardous compound is a prudent approach to minimize exposure and ensure
safety.

Key Compound Information:
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Property Value
CAS Number 882290-02-0
Molecular Formula C15HsCI2FNsO
Molecular Weight 336.15 g/mol
B Insoluble in water and ethanol. Soluble in
Solubility
DMSO (up to 67 mg/mL).[2]
Store powder at -20°C for up to 3 years. Store
Storage stock solutions in DMSO at -80°C forup to 1

year.[2]

Personal Protective Equipment (PPE)

A risk assessment should always be conducted prior to handling any chemical. For SC99, the
following PPE is recommended as a minimum standard:
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PPE Category

Recommended Equipment

Rationale

Hand Protection

Nitrile gloves (double-gloving is

recommended)

Protects against skin contact.
Nitrile offers good chemical

resistance.[4]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes

and aerosols.[5]

Body Protection

Laboratory coat (fully
buttoned)

Prevents contamination of

personal clothing.[5]

Respiratory Protection

Not generally required when
handling small quantities in a
well-ventilated area or a
chemical fume hood. If there is
a risk of generating aerosols or
dust, a NIOSH-approved
respirator (e.g., N95) should be
used.

Minimizes inhalation exposure.

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling SC99 will minimize the risk of exposure and contamination.

e Preparation:

o Designate a specific area for handling SC99, preferably within a chemical fume hood.

o Ensure all necessary PPE is readily available and in good condition.

o Have a chemical spill kit accessible.

e Weighing and Reconstitution:
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o Handle the solid form of SC99 in a chemical fume hood to avoid inhalation of any fine
powder.

o Use appropriate tools (e.g., anti-static spatulas) for weighing.

o To prepare a stock solution, add the appropriate solvent (e.g., fresh DMSO) to the vial
containing the SC99 powder.[2] Cap the vial tightly and vortex until the solid is fully
dissolved.

o Experimental Use:

o When adding SC99 solutions to cell cultures or other experimental systems, work within a
biological safety cabinet to maintain sterility and containment.

o Always use fresh tips for pipetting to avoid cross-contamination.
e Post-Experiment:

o Decontaminate all surfaces and equipment that came into contact with SC99. A 70%
ethanol solution is generally effective for surface cleaning.

o Properly dispose of all contaminated waste.

Disposal Plan

Proper disposal of chemical waste is crucial to protect both personnel and the environment.
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Waste Type Disposal Procedure

Collect in a designated, sealed, and clearly

Solid SC99 Waste ]
labeled hazardous waste container.

Dispose of in a designated hazardous waste
Contaminated Labware (e.g., pipette tips, tubes)  container. Do not mix with general laboratory

waste.

Collect in a sealed, labeled, and chemically

Liquid Waste (e.g., unused stock solutions, resistant hazardous waste container. Follow
contaminated media) your institution's guidelines for chemical waste
disposal.

Dispose of in a designated hazardous waste

Contaminated PPE (e.g., gloves, lab coat) ) ] )
container. Do not dispose of in regular trash.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway of SC99 and a typical
experimental workflow for its use.
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Caption: SC99 inhibits the JAK2-STAT3 signaling pathway.
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Caption: A typical experimental workflow for using SC99.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Personal Protective
Equipment and Handling Protocols for SC99]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1561507 7#personal-protective-equipment-for-
handling-sc99]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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